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Compound of Interest

Compound Name: hVEGF-IN-2

Cat. No.: B12408476

For Researchers, Scientists, and Drug Development Professionals

Introduction

VEGFR-2-IN-5 hydrochloride is a small molecule inhibitor targeting the Vascular Endothelial
Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. The formation of new
blood vessels is a critical process for tumor growth and metastasis, making VEGFR-2 a prime
target in oncology research. This technical guide provides a comprehensive summary of the
early preclinical data available for VEGFR-2-IN-5 hydrochloride, including its physicochemical
properties, in vitro activity, and general protocols for preclinical evaluation. The information
presented herein is compiled from publicly available data sheets and patent literature.

Physicochemical and In Vitro Activity Data

VEGFR-2-IN-5 hydrochloride is an indole-based benzenesulfonamide. Available data indicates
that it also exhibits inhibitory activity against human carbonic anhydrase 1X (hCA IX) and XIlI
(hCA XII), suggesting a potential dual-inhibitory mechanism.
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Property Value

Molecular Formula C19H25CINs

Molecular Weight 400.91 g/mol

CAS Number 2700435-52-3

Appearance Off-white to light yellow solid

DMSO: 230 mg/mL (573.69 mM) (with ultrasonic
Solubility treatment)H20: 100 mg/mL (249.43 mM) (with

ultrasonic treatment)

) -80°C for 6 months; -20°C for 1 month (under
Storage (in solvent)

nitrogen)
Assay Type Target/Cell Line ICs0 Value
Enzymatic Assay VEGFR-2 0.38 uM
hCA IX 40 nM
hCA Xl 3.2nM
Cell-Based Assay HepG-2 8.39 - 16.90 uM
MCF-7 8.39 - 16.90 uM

Signaling Pathways and Experimental Workflows
VEGFR-2 Signaling Pathway

VEGF binding to VEGFR-2 induces receptor dimerization and autophosphorylation of specific
tyrosine residues. This initiates downstream signaling cascades, primarily the PLCy-PKC-
MAPK and PI3K-Akt pathways, which are crucial for endothelial cell proliferation, migration,
and survival. VEGFR-2-IN-5 hydrochloride is expected to inhibit these pro-angiogenic signals.
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A simplified diagram of the VEGFR-2 signaling cascade.

General In Vivo Efficacy Evaluation Workflow

The following diagram outlines a typical workflow for assessing the anti-tumor efficacy of a
VEGFR-2 inhibitor in a preclinical setting.
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General In Vivo Efficacy Workflow
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e To cite this document: BenchChem. [Early Preclinical Data on VEGFR-2-IN-5 Hydrochloride:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408476#early-preclinical-data-on-vegfr-2-in-5-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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